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Compound of Interest

Compound Name: 2-Cyanoacrylic acid
CAS No.: 15802-18-3
Cat. No.: B100875
Get Quote
. J

Executive Summary & Chemical Identity

2-Cyanoacrylic acid (2-CAA) is the free acid precursor to the widely used cyanoacrylate ester
adhesives ("Super Glue").[1] Unlike its stable ester derivatives (e.g., ethyl 2-cyanoacrylate), the
free acid is a highly reactive, transient monomer that exists as a solid at room temperature
(MP: 93-94 °C).

Crucial Distinction: This guide addresses the monomer (free acid), not the polymer or the ester.
o CAS: 15802-18-3[1][2]
e Formula: C

H
NO

¢ Molecular Weight: 97.07 g/mol
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e Acidity (pKa): ~1.3 — 2.1 (Predicted). Significantly stronger than acrylic acid due to the
electron-withdrawing nitrile group.[1]

Core Solubility Thesis: 2-Cyanoacrylic acid exhibits a "Solubility-Reactivity Paradox." While
thermodynamically soluble in polar solvents due to its carboxyl and nitrile groups, it is
kinetically unstable. In nucleophilic solvents (water, alcohols) or basic aprotic solvents (DMF,
DMSO), it undergoes rapid anionic polymerization. True stable solubility is only achievable in
acidified non-nucleophilic organic solvents or at elevated temperatures in specific aromatics
(e.g., Toluene) during purification.

Solubility Data & Solvent Compatibility

The following data synthesizes experimental purification protocols and structural reactivity

analysis.

Table 1: Solubility and Stability Matrix
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Solvent Class

Specific Solvent

Stability /

Solubility Status o
Reactivity Note

Primary Purification
Solvent. Insoluble at
RT; soluble >60°C.

Aromatic
Toluene Soluble (Hot) Used for
Hydrocarbons L
recrystallization.[1]
Stable if acid-
stabilized.[1]
Similar profile to
Benzene Soluble (Hot) toluene but avoided
due to toxicity.
High Risk. Soluble,
but commercial
acetone often
Polar Aprotic Acetone Soluble corftalns )
moisture/amines that
trigger polymerization.
Must be
dried/acidified.[1]
Recommended
Reaction Medium.
Good solubility; low
Acetonitrile Soluble nucleophilicity. Often
used in synthesis
(e.g., Knoevenagel
condensation).[3][4]
Moderate Risk.[1]
Peroxides or basic
THF Soluble stabilizers in THF can
initiate polymerization.
[1]
Chlorinated Dichloromethane Sparingly Soluble Good for extraction if

(DCM)

the acid is protonated.
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Poor solubility for the

zwitterionic form.

Polymerization

Trigger. Dissolves but

) - ] immediately
Protic (Nucleophilic) Water Soluble (Reactive) ] )
polymerizes via
anionic mechanism
unless pH < 2.
Transesterification

Risk. Dissolves but
may react to form
esters or polymerize.
Methanol / Ethanol Soluble (Reactive) Used only in specific
mixed-solvent
protocols (e.g.,
Acetone:MeOH 1:1).

[1]

Used as an

antisolvent to
Alkanes Hexane / Heptane Insoluble precipitate the

monomer or wash

away impurities.

Mechanistic Insight: The Solubility-Polymerization
Competition

To successfully dissolve 2-CAA, one must inhibit the anionic polymerization pathway.[1] The
molecule contains a highly electron-deficient alkene (

-carbon) susceptible to attack by even weak nucleophiles.[1]

Mechanism Description

e Solubility: The polar carboxylic acid (-COOH) and nitrile (-CN) groups dictate solubility in
polar solvents (Acetone, Acetonitrile).[1]
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« Instability: The same electron-withdrawing groups that enhance acidity also activate the
double bond.[1]

 Trigger: A nucleophilic solvent (

) or impurity (Water,
) attacks the

-carbon, forming a carbanion.[1] This carbanion attacks another monomer, initiating a chain
reaction.[4]

Visualization: Solubility vs. Polymerization Pathways

The following diagram illustrates the "fork in the road" when 2-CAA meets a solvent.

Stable Solution
(Ready for Synthesis)

Non-Nucleophilic / Acidic Kinetic Stabili

(Toluene, dry MeCN, Acidified Acetone)

P
2-Cyanoacrylic Acid .
(Solid Monomer) SallvEnt CiEe Attack at Beta-Carbon

Nucleophilic / Basic
(Water, Alcohols, DMF, wet Acetone)

Rapid Chain Reaction Anionic Polymerization

(Solid Precipitate/Gel)

Click to download full resolution via product page

Caption: Logical flow determining whether 2-Cyanoacrylic acid forms a stable solution or
polymerizes based on solvent nucleophilicity.

Experimental Protocol: Purification via Toluene
Recrystallization

This protocol serves as the definitive "solubility test” and purification method. It relies on the
temperature-dependent solubility of 2-CAA in toluene.[1]

Objective: Isolate pure 2-Cyanoacrylic acid from crude reaction mixtures (e.g.,
depolymerization of poly-2-cyanoacrylate).

Reagents:
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e Crude 2-Cyanoacrylic acid.[1]

e Anhydrous Toluene (dried over molecular sieves).

e Inhibitor: P_20_5 (Phosphorus pentoxide) or concentrated H_2SO_4 (trace).

Protocol:

Preparation: In a round-bottom flask equipped with a reflux condenser and a drying tube
(CaCl

), suspend crude 2-CAA in anhydrous toluene (Ratio: 1 g solid : 10 mL toluene).

» Stabilization: Add a trace amount of inhibitor (e.g., 0.1% w/w P

O

) to the solvent. Scientific Rationale: This neutralizes any basic impurities or moisture that
would trigger polymerization during heating.[1]

e Dissolution: Heat the mixture to 80—90 °C in an oil bath. The solid should dissolve
completely, forming a clear solution.

o Note: If an insoluble gel remains, this is likely pre-formed polymer (Poly-2-cyanoacrylic
acid), which is insoluble in toluene.[1] Filter this out while hot.

o Crystallization: Remove from heat and allow the solution to cool slowly to room temperature,
then to 0—4 °C.

« |solation: White needle-like crystals of 2-Cyanoacrylic acid will precipitate.[1]

o Filtration: Filter rapidly under an inert atmosphere (Nitrogen/Argon) to prevent moisture
uptake. Wash with cold, dry hexane.

o Storage: Store immediately in a desiccator at -20 °C.

Self-Validating Check:

e Success: White crystalline solid, MP 93-94 °C. Soluble in acetone without immediate gelling.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b100875/docs?utm_src=pdf-body#technical-guide-solubility-profile-stability-of-2-cyanoacrylic-acid-1
https://patents.google.com/patent/US5703267A/en
https://patents.google.com/patent/US5703267A/en
https://www.benchchem.com/product/b100875/docs?utm_src=pdf-body#technical-guide-solubility-profile-stability-of-2-cyanoacrylic-acid-1
https://www.benchchem.com/product/b100875/docs?utm_src=pdf-body#technical-guide-solubility-profile-stability-of-2-cyanoacrylic-acid-1
https://patents.google.com/patent/US5703267A/en
https://www.benchchem.com/product/b100875/docs?utm_src=pdf-body#technical-guide-solubility-profile-stability-of-2-cyanoacrylic-acid-1
https://patents.google.com/patent/US5703267A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Failure: Sticky white mass or insoluble gel (indicates polymerization occurred during heating
due to insufficient acid stabilization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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